Cas no 15622-69-2 ((-)-Minovincine)

• Product name: (-)-Minovincine
• CAS No: 15622-69-2
• MF: C₂₂H₂₆N₂O₄
• MW: 382.45284
• CID: 1995106
• PubChem ID: 11121714

(-)-Minovincine Chemical and Physical Properties

Names and Identifiers

• (-)-Minovincine
• 20-oxo-2,3-didehydro-aspidospermidine-3-carboxylic acid methyl ester
• (+)-2,3-Didehydro-20-oxoaspidospermidine-3-carboxylic acid methyl ester
• DTXSID601151933
• Methyl (1S,12S,19S)-12-acetyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,9-tetraene-10-carboxylate
• 15622-69-2
• NS00093787
• Aspidospermidine-3-carboxylic acid, 2,3-didehydro-20-oxo-, methyl ester
• (+)-Minovincine

• Inchi： InChI=1S/C21H24N2O3/c1-13(24)20-8-5-10-23-11-9-21(19(20)23)15-6-3-4-7-16(15)22-17(21)14(12-20)18(25)26-2/h3-4,6-7,19,22H,5,8-12H2,1-2H3/t19-,20-,21-/m1/s1
• InChI Key： DAWIIFABKVMRDV-NJDAHSKKSA-N
• SMILES： CC(=O)C12CCCN3C1C4(CC3)C5=CC=CC=C5NC4=C(C2)C(=O)OC

Computed Properties

• Exact Mass: 352.17869263g/mol
• Monoisotopic Mass: 352.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidospermatan-type alkaloids Aspidospermatan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidospermatan-type alkaloids